2-[4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-oxo-1(2H)-quinolinyl]-N~1~-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-oxoquinolin-1-yl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C24H22N4O3/c1-15-6-8-16(9-7-15)13-25-21(29)14-28-20-5-3-2-4-18(20)19(12-22(28)30)24-26-23(27-31-24)17-10-11-17/h2-9,12,17H,10-11,13-14H2,1H3,(H,25,29)
• InChI Key: VNADTMCHTKBQJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C3=CC=CC=C3C(=CC2=O)C4=NC(=NO4)C5CC5
• Molecular Formula: C24H22N4O3
• Molecular Weight: 414.5 g/mol

Description

The compound contains several functional groups including a quinolinyl group, an oxadiazolyl group, and an acetamide group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinoline ring, a cyclopropyl group, an oxadiazole ring, and an acetamide group. The exact structure would need to be confirmed through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The oxadiazole ring, for example, can rearrange into other heterocycles due to its low aromaticity and the presence of a weak O–N bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the oxadiazole ring could influence its electronic properties.

Scientific Research Applications

Antifungal Properties

• This compound has been investigated for its antifungal activity. .
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Heterocycle Synthesis

• The compound’s structure suggests potential for heterocycle synthesis. .

Energetic Materials

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Future Directions

The future research directions for this compound could include further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential applications in areas such as medicine or materials science.